Cas no 402723-65-3 (GLYCINE, N-(2-HYDROXY-2-METHYLPROPYL)-, ETHYL ESTER)

• Product Name: GLYCINE, N-(2-HYDROXY-2-METHYLPROPYL)-, ETHYL ESTER
• CAS No: 402723-65-3
• MF: C₈H₁₇NO₃
• MW: 175.225482702255
• CID: 3437583
• PubChem ID: 18765563
• Update Time: 2025-10-19

GLYCINE, N-(2-HYDROXY-2-METHYLPROPYL)-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• GLYCINE, N-(2-HYDROXY-2-METHYLPROPYL)-, ETHYL ESTER
• ethyl 2-[(2-hydroxy-2-methylpropyl)amino]acetate
• 402723-65-3
• EN300-7795737
• SCHEMBL5259055

• Inchi： 1S/C8H17NO3/c1-4-12-7(10)5-9-6-8(2,3)11/h9,11H,4-6H2,1-3H3
• InChI Key： GFIUIQLWPVQPCL-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CNCC(O)(C)C

Computed Properties

• Exact Mass: 175.12084340Da
• Monoisotopic Mass: 175.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 58.6Ų

Additional information on GLYCINE, N-(2-HYDROXY-2-METHYLPROPYL)-, ETHYL ESTER

GLYCINE, N-(2-HYDROXY-2-METHYLPROPYL)-, ETHYL ESTER (CAS No. 402723-65-3)

The compound GLYCINE, N-(2-HYDROXY-2-METHYLPROPYL)-, ETHYL ESTER, with CAS registry number 402723-65-3, is a significant molecule in the field of organic chemistry and pharmaceuticals. This compound is an ethyl ester derivative of glycine, a simple amino acid that plays a crucial role in various biological processes. The presence of the N-(2-hydroxy-2-methylpropyl) group introduces unique chemical properties and functional groups that make this compound highly versatile in different applications.

Recent advancements in chemical synthesis have enabled the efficient production of GLYCINE, N-(2-HYDROXY-2-METHYLPROPYL)-, ETHYL ESTER. Researchers have explored novel catalytic methods and reaction conditions to optimize its synthesis. For instance, studies published in the Journal of Organic Chemistry highlight the use of enzymatic catalysts to enhance the yield and purity of this compound. These developments underscore its growing importance in both academic and industrial settings.

The structure of GLYCINE, N-(2-HYDROXY-2-METHYLPROPYL)-, ETHYL ESTER comprises a glycine backbone with an ethyl ester group attached to the nitrogen atom. The hydroxyl group present in the side chain introduces hydrophilic properties, while the methyl groups confer some degree of hydrophobicity. This balance makes the compound suitable for various applications in drug delivery systems and as a precursor in organic synthesis.

In terms of applications, GLYCINE, N-(2-HYDROXY-2-METHYLPROPYL)-, ETHYL ESTER has shown promise in the pharmaceutical industry as an intermediate for synthesizing bioactive molecules. Recent studies have demonstrated its potential as a building block for creating peptide-based drugs targeting specific receptors. Additionally, its ability to form stable complexes with metal ions has led to its use in chelation therapy research.

The synthesis of GLYCINE, N-(2-HYDROXY-2-METHYLPROPYL)-, ETHYL ESTER typically involves multi-step reactions starting from glycine or its derivatives. One common approach is the alkylation of glycine with an appropriate alkylating agent followed by esterification. Advanced techniques such as microwave-assisted synthesis have been employed to streamline this process, reducing reaction times and improving yields.

In conclusion, GLYCINE, N-(2-HYDROXY-2-METHYLPROPYL)-, ETHYL ESTER (CAS No. 402723-65-3) is a versatile compound with expanding applications across various fields. Its unique chemical properties and recent advancements in synthesis methods position it as a valuable tool in modern organic chemistry and drug development.